Cas no 18419-84-6 (1,2-Diethoxy-1,1,2,2-tetramethyldisilane)

• Product Name: 1,2-Diethoxy-1,1,2,2-tetramethyldisilane
• CAS No: 18419-84-6
• MF: C₈H₂₂O₂Si₂
• MW: 206.430084705353
• MDL: MFCD08276886
• CID: 122989
• PubChem ID: 24884946
• Update Time: 2025-04-18

1,2-Diethoxy-1,1,2,2-tetramethyldisilane Chemical and Physical Properties

Names and Identifiers

• Disilane,1,2-diethoxy-1,1,2,2-tetramethyl-
• 1,2-DIETHOXYTETRAMETHYLDISILANE
• Dimethylphenylsilanol,
• ethoxy-[ethoxy(dimethyl)silyl]-dimethylsilane
• 1,1,2,2-Tetramethyl-1,2-diethoxy-disilan
• 1,2-Diaethoxy-1,1,2,2-tetramethyl-disilan
• 1,2-diethoxy-1,1,2,2-tetramethyldisilane
• 1,2-diethoxy-1,1,2,2-tetramethyl-disilane
• 1,2-diethoxy-1,1,2,2-tetramethylsilane
• 1,2-Diethoxy-tetramethyl-disilan
• 66789
• AG-E-33775
• AG-L-62878
• AGN-PC-005SZG
• AMTSi037
• CTK4D8685
• J-011803
• Disilane, 1,2-diethoxy-1,1,2,2-tetramethyl-
• AKOS028109903
• GWIVSKPSMYHUAK-UHFFFAOYSA-N
• SCHEMBL647513
• DTXSID10460878
• BS-42206
• 1,1,2,2-tetramethyl-1,2-diethoxydisilane
• 1,2-Diethoxy-1,1,2,2-tetramethyldisilane, 97%
• 18419-84-6
• MFCD08276886
• 1, 2-diethoxy-1,1,2,2-tetramethyldisilane
• 1,2-Diethoxy-1,1,2,2-tetramethyldisilane

• MDL： MFCD08276886
• Inchi： 1S/C8H22O2Si2/c1-7-9-11(3,4)12(5,6)10-8-2/h7-8H2,1-6H3
• InChI Key： GWIVSKPSMYHUAK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(OCC)[Si](C)(C)OCC

Computed Properties

• Exact Mass: 152.06576
• Monoisotopic Mass: 206.11583301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.836 g/mL at 25 °C
• Boiling Point: 84 °C/50 mmHg
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.423
• PSA: 20.23
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

1,2-Diethoxy-1,1,2,2-tetramethyldisilane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Silyl ethers